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acid

Cat. No.: B1365785 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1,3-Dimethylpyrazole-5-boronic
acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,3-Dimethylpyrazole-
5-boronic acid (CAS No: 847818-68-2), a key building block in medicinal chemistry and

organic synthesis. As a member of the pyrazole boronic acid family, this compound is

instrumental in the construction of complex molecules through reactions like the Suzuki-

Miyaura cross-coupling.[1][2] Its utility in creating potential drug candidates necessitates a

thorough understanding of its safe handling to protect researchers and ensure experimental

integrity.[3][4] This document, grounded in established safety protocols, offers a detailed

framework for risk assessment, prudent laboratory practices, and emergency preparedness.

Section 1: Hazard Identification and Risk
Assessment
A comprehensive risk assessment is the cornerstone of safe laboratory practice. While specific

toxicity data for 1,3-Dimethylpyrazole-5-boronic acid is limited, information from structurally

related compounds indicates that it should be handled as a substance that can cause skin,

eye, and respiratory irritation.[5][6][7] Therefore, a cautious approach is mandated.
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Physicochemical Properties
Understanding the physical and chemical properties of a substance is critical for anticipating its

behavior and implementing appropriate safety controls.

Property Value Source(s)

CAS Number 847818-68-2 [8]

Molecular Formula C₅H₉BN₂O₂ [9][10]

Molecular Weight 139.95 g/mol [9][10]

Appearance Solid

InChI Key
RAAWPADCPXAWSK-

UHFFFAOYSA-N
[9]

Solubility Slightly soluble in water. [11]

Storage Temperature Store in a cool, dry place. [11][12]

GHS Hazard Profile (Inferred)
Based on data from analogous pyrazole and boronic acid derivatives, the following hazards

should be anticipated.[7][12]

Skin Irritation: May cause skin irritation upon contact.[6]

Eye Irritation: May cause serious eye irritation.[6]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[7]

Acute Toxicity (Oral): May be harmful if swallowed.[6]

Framework for Risk Mitigation: The Hierarchy of
Controls
The most effective safety strategies prioritize engineering controls and administrative policies

over personal protective equipment (PPE). The following diagram illustrates this principle,
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which should guide all laboratory workflow designs involving this compound.

Hierarchy of Controls for Chemical Safety
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Section 2: Prudent Handling and Storage Protocols
Adherence to strict operational protocols is essential for the safe handling of 1,3-
Dimethylpyrazole-5-boronic acid.
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Engineering and Administrative Controls
Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation exposure.[5][13]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in close proximity to the workstation.[5][14]

Work Practices: Minimize dust generation and accumulation during handling.[15] Avoid all

personal contact, including inhalation of dust or vapors.[5] Do not eat, drink, or smoke in the

laboratory.[5]

Step-by-Step Handling Procedure for Solid Compound
The causality behind this workflow is to contain the solid powder at every step, preventing its

release into the laboratory environment and minimizing worker exposure.
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1. Preparation
- Confirm fume hood is operational.
- Gather all necessary equipment.

- Clear workspace.

2. Don PPE
- Don lab coat, safety goggles,

and nitrile gloves.

3. Chemical Transfer
- Perform all transfers within the

fume hood.
- Use a spatula to carefully

transfer the solid.
- Avoid generating dust.

4. Weighing
- Use an analytical balance inside

the hood or in a draft shield.
- Tare a clean, labeled weigh boat.

5. Secure Container
- Immediately and tightly close the

main container after use.

6. Post-Handling
- Decontaminate spatula and work surface.

- Dispose of contaminated weigh boat
as hazardous waste.

7. Doff PPE & Wash
- Remove gloves using proper technique.

- Wash hands thoroughly with soap
and water.

Click to download full resolution via product page
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Caption: Step-by-step workflow for the safe handling of solid 1,3-Dimethylpyrazole-5-boronic
acid.

Storage Requirements
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

Container: Store in a tightly closed container.[15][16]

Environment: Keep containers in a dry, cool, and well-ventilated place.[11][16]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

[14][16]

Section 3: Personal Protective Equipment (PPE)
PPE is the last line of defense and must be used correctly in conjunction with engineering and

administrative controls.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face

Chemical safety goggles are

mandatory. A face shield is

recommended if there is a risk

of splashing.[5][17]

Protects eyes from dust

particles and potential

splashes.[13]

Hand

Chemically resistant gloves

(e.g., nitrile) should be worn.

Inspect gloves before use and

change immediately upon

contamination.[5][13]

Prevents skin contact and

potential irritation. Proper

glove removal is essential to

avoid cross-contamination.[17]

Body

A flame-resistant lab coat, fully

buttoned, is required. Long

pants and closed-toe shoes

are mandatory.[13][17]

Protects skin from accidental

spills and contact.[17]

Respiratory

For handling small quantities in

a fume hood, respiratory

protection may not be

necessary. If dust is generated

or engineering controls are

insufficient, a NIOSH-approved

respirator (e.g., N95 dust

mask) should be used.[5][17]

Prevents the inhalation of the

powdered compound, which

can cause respiratory irritation.

[17]

Section 4: Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or release.

First-Aid Measures
Immediate action is critical in the event of an exposure.[8]

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[6][8]
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Following Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor if irritation occurs.[6][8]

Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.

Continue rinsing and consult a doctor.[8]

Following Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[8]

Spill Response Protocol
For a small spill of solid material, follow these steps:

Evacuate: Alert personnel in the immediate area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.[5]

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Avoid

raising dust.[5][15]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[15]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

[5]

Report: Report the spill to the appropriate safety personnel.[5]

Caption: Emergency response flowchart for a chemical spill.

Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8][18]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion, including carbon oxides (CO, CO₂) and nitrogen oxides

(NOx).[16]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8][16]

Section 5: Disposal Considerations
All waste generated from the use of 1,3-Dimethylpyrazole-5-boronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.[5] Dispose of

contents and container to an approved waste disposal plant in accordance with all local, state,

and federal regulations.[18][19] Do not let the chemical enter drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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